![molecular formula C8H7NOS B1295290 3-(Methylthio)phenyl isocyanate CAS No. 28479-19-8](/img/structure/B1295290.png)
3-(Methylthio)phenyl isocyanate
Overview
Description
3-(Methylthio)phenyl isocyanate (MTPI) is an organic compound with a unique chemical structure that has been studied for its potential applications in various areas of scientific research. MTPI has been found to be a useful reagent in organic synthesis and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Polymer Chemistry
- Novel optically active aromatic isocyanates, including derivatives of phenyl isocyanate, have been synthesized and utilized in polymerization studies. For example, a study by Maeda and Okamoto (1998) demonstrated the synthesis of optically active poly(phenyl isocyanate)s which exhibit specific rotations and helical conformations, potentially useful in advanced material sciences.
Organic Synthesis and Chemical Reactions
- Phenyl isocyanate and its derivatives have been explored for various chemical transformations. Hazarika and Tripathy (2019) discussed the utility of phenyl isocyanate in the conversion of mono- and dicarboxylic acids into their corresponding anilides under solvent-free conditions.
- The cycloaddition reactions involving vinyl isocyanate, including 3-methylthio variants, have been studied for synthesizing diverse organic compounds. For instance, Ohshiro et al. (1984) reported the formation of oxadiazolidinone and hydantoin derivatives through such processes.
Analytical Chemistry and Characterization
- Phenyl isocyanate and its derivatives have been employed in analytical chemistry, particularly in the characterization of complex biological molecules. A study by Hollingsworth and Dazzo (1988) described the use of phenylisocyanate for the GC-MS characterization of 3-hydroxyalkanoic acids in lipopolysaccharides.
Microreactor Systems in Chemical Synthesis
- The use of microreactor systems in chemical synthesis involving phenyl isocyanate derivatives has been explored to improve reaction efficiencies. Komuro et al. (2018) demonstrated the efficient preparation of cyclic α-alkylidene β-oxo imides using phenyl isocyanate in a flow microreactor system.
Reaction Mechanisms and Kinetics
- The reaction mechanisms and kinetics involving phenyl isocyanate have been a subject of study. For example, Castro et al. (1985) investigated the hydrolysis of phenyl isocyanate, providing insights into its reaction behavior and catalysis.
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3-(Methylthio)phenyl isocyanate is the respiratory system . This compound may cause respiratory irritation and potentially lead to sensitization by inhalation .
Mode of Action
It is known to be used as a coupling reagent, n-protecting reagent, and as a gas chromatography derivatizing reagent . As a coupling reagent, it can facilitate the joining of two compounds, typically in the formation of peptides. As an N-protecting reagent, it can protect functional groups in a molecule during a chemical reaction. As a derivatizing reagent in gas chromatography, it can chemically modify a substance to make it more amenable to analysis.
Pharmacokinetics
Given its potential for respiratory irritation and sensitization, it is likely that inhalation is a significant route of exposure
Result of Action
Exposure to this compound can result in skin and eye irritation, respiratory irritation, and potentially sensitization by inhalation . It may also be harmful if swallowed
Action Environment
The action of this compound can be influenced by environmental factors. It is sensitive to moisture, and should be stored under inert gas . Exposure to moist air or water could potentially affect the compound’s action, efficacy, and stability .
Properties
IUPAC Name |
1-isocyanato-3-methylsulfanylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NOS/c1-11-8-4-2-3-7(5-8)9-6-10/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKJABLMNBSVKCV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)N=C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90182708 | |
Record name | 3-(Methylthio)phenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90182708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
28479-19-8 | |
Record name | 3-(Methylthio)phenyl isocyanate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=28479-19-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(Methylthio)phenyl isocyanate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028479198 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-(Methylthio)phenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90182708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-isocyanato-3-(methylsulfanyl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.154.495 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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